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Compound of Interest

Compound Name: Aconitinum

Cat. No.: B7828663 Get Quote

DISCLAIMER: Aconitinum and its related alkaloids are extremely potent neurotoxins and

cardiotoxins with a narrow therapeutic index.[1][2] The lethal dose of pure aconitine for an adult

is estimated to be as low as 2-6 mg.[3][4] All handling must be performed with extreme caution

by trained personnel in a controlled laboratory setting. This guide is intended to supplement,

not replace, institution-specific safety protocols and the guidance of your Environmental Health

and Safety (EHS) department.

This document provides essential procedural guidance for researchers, scientists, and drug

development professionals on the safe handling, operational planning, and disposal of

Aconitinum.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE protocols is mandatory when handling Aconitinum in

any form.[5] All PPE should be inspected for integrity before each use.[6][7]
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Body Part Required PPE Standard Purpose & Notes

Hands

Double-gloving with

chemical-resistant

nitrile rubber gloves.

[5]

ASTM F739

To prevent skin

contact and

absorption. The outer

glove should be a

minimum of 0.11 mm

thick with a

breakthrough time of

at least 480 minutes.

[6] Change gloves

frequently (e.g., every

30-60 minutes) or

immediately upon

contamination.[5]

Body

Full-coverage lab coat

or a chemical-

resistant suit.[5][7]

EN ISO 27065

To protect skin from

accidental spills and

contamination.[5]

Eyes / Face

Chemical safety

goggles and a full-

face shield.[5][7]

ANSI Z87.1 / EN 166

To protect eyes and

face from splashes

and airborne particles.

[5]

Respiratory

All work must be

conducted within a

certified chemical

fume hood.[5][8] For

procedures outside a

fume hood, a NIOSH-

approved full-face

respirator with an

organic vapor

cartridge and a P100

particulate filter is

required.[5][6][7]

NIOSH / OSHA

To prevent the

inhalation of highly

toxic airborne particles

or aerosols.[5]
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Hazard and Toxicity Data
The following table summarizes key quantitative toxicity data for Aconitine.

Parameter Value Source

Lethal Dose (Adult) 3 - 6 mg (pure aconitine) [3]

Severe Poisoning Dose As low as 0.2 mg [3]

Onset of Symptoms
Minutes to 2 hours post-

exposure
[3]

Time to Death (Severe Cases) 1 - 6 hours [3]

Nitrile Glove Breakthrough

(0.11 mm)
480 minutes [6]

Operational Plan: Safe Handling Protocol
All handling of Aconitinum must occur in a designated and restricted area.[5]

Step 1: Preparation & Pre-Handling

Consult EHS: Review and understand your institution's specific protocols for handling highly

potent compounds.

Verify Fume Hood: Ensure the chemical fume hood is certified and functioning correctly

before starting any work.[5]

Assemble Materials: Gather all necessary equipment, including a dedicated chemical spill

kit, before bringing Aconitinum into the work area.[5]

Don PPE: Put on all required PPE as specified in the table above.

Step 2: Handling Procedures (Inside Fume Hood)

Weighing: Weigh solid Aconitinum within the fume hood to contain any dust.[5] Avoid

creating dust by handling the material gently.[7]
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Solution Preparation: When preparing solutions, slowly add the solvent to the solid

compound to prevent splashing.[5]

Avoid Contact: Do not allow the substance to contact skin, eyes, or clothing.[6][7] Do not eat,

drink, or smoke in the handling area.[6][9]

Step 3: Post-Handling

Decontaminate: Wipe down the work surface within the fume hood with an appropriate

decontaminating agent.

Doff PPE: Remove PPE carefully, avoiding contact with the outer surfaces of gloves and

suits.[6]

Waste Disposal: Dispose of all contaminated PPE and materials as hazardous waste

according to the disposal plan below.[6]

Wash Hands: Wash hands thoroughly with soap and water immediately after handling is

complete.[6][9]

Disposal Plan
All Aconitinum waste is considered highly toxic hazardous waste and must be disposed of

according to institutional and regulatory guidelines.[1] Never pour Aconitinum waste down the

drain.[5][7]

Step 1: Waste Segregation

Collect all waste containing Aconitinum in dedicated, leak-proof, and clearly labeled

hazardous waste containers.[1]

Do not mix Aconitinum waste with other chemical waste streams unless explicitly permitted

by your EHS department.[1]

Step 2: Solid Waste Disposal

Contaminated solids (e.g., gloves, absorbent pads, paper towels, used PPE) must be

collected in a designated, sealed, and clearly labeled hazardous waste container.[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_13_Dehydroxyindaconitine.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717949210000007504084876823870095/A0958_MSDS.pdf
https://datasheets.scbt.com/sc-202441.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717949210000007504084876823870095/A0958_MSDS.pdf
https://iwashimayakuhin.co.jp/_wp/wp-content/uploads/2023/05/01-Aconitine.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717949210000007504084876823870095/A0958_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717949210000007504084876823870095/A0958_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717949210000007504084876823870095/A0958_MSDS.pdf
https://iwashimayakuhin.co.jp/_wp/wp-content/uploads/2023/05/01-Aconitine.pdf
https://www.benchchem.com/product/b7828663?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_14_O_acetylneoline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b7828663?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_13_Dehydroxyindaconitine.pdf
https://datasheets.scbt.com/sc-202441.pdf
https://www.benchchem.com/product/b7828663?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_14_O_acetylneoline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b7828663?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_14_O_acetylneoline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_14_O_acetylneoline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_13_Dehydroxyindaconitine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7828663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: Liquid Waste Disposal

Collect all unused solutions containing Aconitinum in a labeled, sealed, and appropriate

hazardous waste container.[5]

Step 4: Empty Container Disposal

Empty containers that held the compound should be triple-rinsed with a suitable solvent

(e.g., ethanol).

The rinsate from the rinsing process must be collected and disposed of as hazardous liquid

waste.[5]

Manage the rinsed container as directed by your institution's EHS department.

Emergency Procedures
Protocol for Spill Management In the event of a spill, the primary objective is to contain and

collect the material safely.[1]

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area. Restrict

access to the spill site.[1][7]

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.[1]

Contain: For solid spills, gently cover the material with an absorbent to prevent it from

becoming airborne.[1] For liquid spills, use an absorbent material like vermiculite or sand to

dike the spill and prevent it from spreading.[1]

Collect: Carefully sweep or scoop the contained material into a clearly labeled, sealed, and

chemical-resistant hazardous waste container.[1][7] Use non-sparking tools.[1]

Decontaminate: Clean the spill area with a suitable decontaminating agent, followed by a

thorough wash with soap and water.[1]

Dispose: The container with the collected spill waste must be treated as hazardous waste.[1]
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Protocol for Personal Exposure Immediate medical attention is required for any suspected

exposure.[8]

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes.[5] Remove all contaminated clothing and seek immediate medical

attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[5] Seek immediate medical attention.

Inhalation: Remove the person to fresh air.[6][9] If the person is not breathing, give artificial

respiration. Seek immediate medical attention.[6][7]

Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water.[6][9] Never give anything

by mouth to an unconscious person.[6][7] Seek immediate medical attention.[8][9]

Workflow Visualization
The following diagram illustrates the comprehensive workflow for the safe handling and

disposal of Aconitinum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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